16,16-dimethyl Prostaglandin E1
16,16-dimethyl Prostaglandin E1
16,16-dimethyl PGE1 is a metabolically stable synthetic analog of PGE1. It induces human vascular smooth muscle contractions in vitro. It is 2, 3, and 6 times more potent than PGF2α in contracting tracheal, bronchial, and bronchiolar smooth muscle, respectively.
Brand Name:
Vulcanchem
CAS No.:
41692-15-3
VCID:
VC0157875
InChI:
InChI=1S/C22H38O5/c1-4-5-14-22(2,3)20(25)13-12-17-16(18(23)15-19(17)24)10-8-6-7-9-11-21(26)27/h12-13,16-17,19-20,24-25H,4-11,14-15H2,1-3H3,(H,26,27)/b13-12+/t16-,17-,19-,20-/m1/s1
SMILES:
CCCCC(C)(C)C(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O
Molecular Formula:
C22H38O5
Molecular Weight:
382.5 g/mol
16,16-dimethyl Prostaglandin E1
CAS No.: 41692-15-3
Reference Standards
VCID: VC0157875
Molecular Formula: C22H38O5
Molecular Weight: 382.5 g/mol
| CAS No. | 41692-15-3 |
|---|---|
| Product Name | 16,16-dimethyl Prostaglandin E1 |
| Molecular Formula | C22H38O5 |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | 7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-oxocyclopentyl]heptanoic acid |
| Standard InChI | InChI=1S/C22H38O5/c1-4-5-14-22(2,3)20(25)13-12-17-16(18(23)15-19(17)24)10-8-6-7-9-11-21(26)27/h12-13,16-17,19-20,24-25H,4-11,14-15H2,1-3H3,(H,26,27)/b13-12+/t16-,17-,19-,20-/m1/s1 |
| Standard InChIKey | RQOFITYRYPQNLL-ZWSAOQBFSA-N |
| Isomeric SMILES | CCCCC(C)(C)[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1CCCCCCC(=O)O)O)O |
| SMILES | CCCCC(C)(C)C(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O |
| Canonical SMILES | CCCCC(C)(C)C(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O |
| Description | 16,16-dimethyl PGE1 is a metabolically stable synthetic analog of PGE1. It induces human vascular smooth muscle contractions in vitro. It is 2, 3, and 6 times more potent than PGF2α in contracting tracheal, bronchial, and bronchiolar smooth muscle, respectively. |
| Synonyms | 16,16-dimethylprostaglandin E 16,16-dimethylprostaglandin E, (11alpha,13E,15S)-isome |
| Reference | 1.Karim, S.M.M.,Adaikan, P.G., and Kottegoda, S.R. Prostaglandins and human respiratory tract smooth muscle: Structure activity relationship. Advances in Prostaglandin and Thromboxane Research 7, 969-980 (1980). |
| PubChem Compound | 5283058 |
| Last Modified | Nov 11 2021 |
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